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Compound of Interest

Compound Name: Vinyldifluoroborane

Cat. No.: B15289953 Get Quote

Disclaimer: A comprehensive search for "vinyldifluoroborane" did not yield specific public

health, safety, or toxicological data. This compound is likely a specialized research chemical

with limited documentation in the public domain. The following in-depth technical guide has

been created using Vinylboronic Acid Pinacol Ester (CAS 75927-49-0) as an illustrative

analogue to demonstrate the required structure and content. All data, protocols, and diagrams

presented herein pertain exclusively to Vinylboronic Acid Pinacol Ester and should not be used

for handling vinyldifluoroborane.

Illustrative Technical Guide: Vinylboronic Acid
Pinacol Ester
This guide is intended for researchers, scientists, and drug development professionals,

providing detailed health and safety information, experimental protocols, and data for

Vinylboronic Acid Pinacol Ester.

Health and Safety Guidelines
Vinylboronic acid pinacol ester is a flammable, air-sensitive liquid that may cause skin

sensitization.[1] Strict adherence to safety protocols is mandatory.

1.1 Personal Protective Equipment (PPE)

Eye/Face Protection: Wear chemical safety goggles as described by OSHA's eye and face

protection regulations in 29 CFR 1910.133 or European Standard EN166.[1]
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Skin Protection: Wear appropriate protective gloves (e.g., Nitrile rubber) and flame-retardant

antistatic protective clothing to prevent skin exposure.[1] Always inspect gloves before use.

[1] Contaminated work clothing should not be allowed out of the workplace.

Respiratory Protection: Use only in a well-ventilated area, such as a chemical fume hood. If

inhalation risk is high, use a suitable respirator.

1.2 Handling and Storage

Handling: Handle under an inert atmosphere (e.g., nitrogen or argon) as the material is air-

sensitive.[1] Avoid contact with skin, eyes, and clothing, and avoid inhalation of vapors.[1][2]

Use only non-sparking tools and explosion-proof equipment.[1] Ground and bond containers

and receiving equipment to prevent static discharges.[1][2] Keep away from heat, sparks,

open flames, and other ignition sources.[1][2]

Storage: Store in a cool, dry, well-ventilated place.[1][2] Keep the container tightly closed and

store under an inert atmosphere.[1] The recommended storage temperature is -20°C.[3]

Store locked up and away from incompatible materials such as strong oxidizing agents.[1]

1.3 First Aid Measures

If Inhaled: Remove the person to fresh air and keep them comfortable for breathing.[1] If

breathing is difficult, give oxygen. Seek medical attention if you feel unwell.[1]

In Case of Skin Contact: Take off immediately all contaminated clothing. Rinse skin with

plenty of water or shower for at least 15 minutes.[1] If skin irritation or a rash occurs, get

medical advice.

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing for at least 15 minutes. Get medical

attention.[1]

If Swallowed: Do NOT induce vomiting.[1] Rinse mouth with water and seek immediate

medical attention.[1][4]

1.4 Fire-Fighting Measures

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.fishersci.ca/store/msds?partNumber=AC395530010&productDescription=vinylboronic-acid-pinacol-ester-97-stabilized-0-05-bht-thermo-scientific&language=en&countryCode=CA
https://www.fishersci.ca/store/msds?partNumber=AC395530010&productDescription=vinylboronic-acid-pinacol-ester-97-stabilized-0-05-bht-thermo-scientific&language=en&countryCode=CA
https://www.fishersci.ca/store/msds?partNumber=AC395530010&productDescription=vinylboronic-acid-pinacol-ester-97-stabilized-0-05-bht-thermo-scientific&language=en&countryCode=CA
https://www.fishersci.ca/store/msds?partNumber=AC395530010&productDescription=vinylboronic-acid-pinacol-ester-97-stabilized-0-05-bht-thermo-scientific&language=en&countryCode=CA
https://store.apolloscientific.co.uk/storage/msds/OR52135_msds.pdf
https://www.fishersci.ca/store/msds?partNumber=AC395530010&productDescription=vinylboronic-acid-pinacol-ester-97-stabilized-0-05-bht-thermo-scientific&language=en&countryCode=CA
https://www.fishersci.ca/store/msds?partNumber=AC395530010&productDescription=vinylboronic-acid-pinacol-ester-97-stabilized-0-05-bht-thermo-scientific&language=en&countryCode=CA
https://store.apolloscientific.co.uk/storage/msds/OR52135_msds.pdf
https://www.fishersci.ca/store/msds?partNumber=AC395530010&productDescription=vinylboronic-acid-pinacol-ester-97-stabilized-0-05-bht-thermo-scientific&language=en&countryCode=CA
https://store.apolloscientific.co.uk/storage/msds/OR52135_msds.pdf
https://www.fishersci.ca/store/msds?partNumber=AC395530010&productDescription=vinylboronic-acid-pinacol-ester-97-stabilized-0-05-bht-thermo-scientific&language=en&countryCode=CA
https://store.apolloscientific.co.uk/storage/msds/OR52135_msds.pdf
https://www.fishersci.ca/store/msds?partNumber=AC395530010&productDescription=vinylboronic-acid-pinacol-ester-97-stabilized-0-05-bht-thermo-scientific&language=en&countryCode=CA
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8399917.htm
https://www.fishersci.ca/store/msds?partNumber=AC395530010&productDescription=vinylboronic-acid-pinacol-ester-97-stabilized-0-05-bht-thermo-scientific&language=en&countryCode=CA
https://www.fishersci.ca/store/msds?partNumber=AC395530010&productDescription=vinylboronic-acid-pinacol-ester-97-stabilized-0-05-bht-thermo-scientific&language=en&countryCode=CA
https://www.fishersci.ca/store/msds?partNumber=AC395530010&productDescription=vinylboronic-acid-pinacol-ester-97-stabilized-0-05-bht-thermo-scientific&language=en&countryCode=CA
https://www.fishersci.ca/store/msds?partNumber=AC395530010&productDescription=vinylboronic-acid-pinacol-ester-97-stabilized-0-05-bht-thermo-scientific&language=en&countryCode=CA
https://www.fishersci.ca/store/msds?partNumber=AC395530010&productDescription=vinylboronic-acid-pinacol-ester-97-stabilized-0-05-bht-thermo-scientific&language=en&countryCode=CA
https://www.fishersci.ca/store/msds?partNumber=AC395530010&productDescription=vinylboronic-acid-pinacol-ester-97-stabilized-0-05-bht-thermo-scientific&language=en&countryCode=CA
https://www.fishersci.ca/store/msds?partNumber=AC395530010&productDescription=vinylboronic-acid-pinacol-ester-97-stabilized-0-05-bht-thermo-scientific&language=en&countryCode=CA
https://aksci.com/sds/Y7233_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15289953?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extinguishing Media: Use dry sand, dry chemical, or alcohol-resistant foam.[1][2] For large

fires, water spray or fog may be used.[2]

Specific Hazards: The liquid and vapor are flammable.[2] Vapors are heavier than air, may

form explosive mixtures with air, and can travel to a source of ignition and flash back.[1]

Containers may explode when heated.[1] Hazardous decomposition products include carbon

monoxide, carbon dioxide, and oxides of boron.[1][4]

Data Presentation
Table 1: Physical and Chemical Properties

Property Value Reference(s)

CAS Number 75927-49-0 [1][5]

Molecular Formula C₈H₁₅BO₂ [1][5]

Molecular Weight 154.01 - 154.02 g/mol [1][5]

Appearance Clear, colorless to amber liquid [5][6]

Density 0.908 g/mL at 25 °C [1]

Boiling Point
35-40 °C / 20 mmHg; 52-54 °C

/ 24 mmHg
[2][3]

Flash Point 34 °C (93.2 °F) [2]

| Refractive Index | n20/D 1.4300 |[3] |

Table 2: Hazard Identification
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Hazard Classification Description Reference(s)

GHS Pictograms
Flame, Exclamation Mark,
Environment

[3]

Signal Word Warning [3]

Hazard Statements

H226: Flammable liquid and

vapor. H317: May cause an

allergic skin reaction. H411:

Toxic to aquatic life with long

lasting effects.

[2]

Precautionary Statements
P210, P233, P240, P273,

P280, P303+P361+P353
[3]

| Storage Class Code | 3 - Flammable liquids | |

Experimental Protocols
3.1 Illustrative Protocol: Suzuki-Miyaura Cross-Coupling

Vinylboronic acid pinacol ester is a key reagent in Suzuki-Miyaura reactions for introducing

vinyl groups.[5][7] The following is a generalized protocol and must be adapted for specific

substrates and scales.

Objective: To couple an aryl halide (Ar-X) with vinylboronic acid pinacol ester.

Materials:

Aryl halide (Ar-X) (1.0 eq)

Vinylboronic acid pinacol ester (1.1 - 1.5 eq)

Palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%)

Base (e.g., K₂CO₃, Na₂CO₃, Cs₂CO₃, 2-3 eq)

Anhydrous solvent (e.g., Toluene, Dioxane, THF/Water mixture)
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Schlenk flask or similar reaction vessel

Inert gas supply (Nitrogen or Argon)

Procedure:

Vessel Preparation: Dry the Schlenk flask under vacuum with a heat gun and allow it to cool

to room temperature under an inert atmosphere.

Reagent Addition: To the flask, add the aryl halide (1.0 eq), the palladium catalyst, and the

base.

Solvent Addition: Evacuate and backfill the flask with inert gas three times. Add the

anhydrous solvent via syringe.

Boronic Ester Addition: Add the vinylboronic acid pinacol ester (1.1 - 1.5 eq) to the mixture

via syringe.

Reaction: Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir

under the inert atmosphere until the reaction is complete (monitor by TLC or GC-MS).

Workup: Cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl

acetate) and wash with water and then brine.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure. Purify the crude product by column chromatography on silica gel.

Mandatory Visualizations
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1. Reaction Setup (Inert Atmosphere)

2. Reagent Addition & Reaction

3. Workup & Purification

Dry Schlenk flask
under vacuum

Add Aryl Halide,
Pd Catalyst, & Base

Evacuate & backfill
with Argon (3x)

Add anhydrous solvent

Add Vinylboronic Acid
Pinacol Ester via syringe

Heat mixture
(e.g., 80-110 °C)

Monitor reaction
(TLC / GC-MS)

Cool to RT & quench

Aqueous workup
(Wash with H₂O/Brine)

Dry, filter, & concentrate

Purify via Column
Chromatography

Click to download full resolution via product page

Caption: Workflow for a typical Suzuki-Miyaura cross-coupling reaction.
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Engineering & Administrative Controls

Identify Hazards:
- Flammable Liquid

- Air Sensitive
- Skin Sensitizer

Work in Fume Hood
Handle under Inert Gas

Use Non-Sparking Tools
Ground Equipment

Personal Protective Equipment
- Safety Goggles
- Nitrile Gloves

- Flame-Retardant Lab Coat

Safe Handling Procedure

Click to download full resolution via product page

Caption: Hazard assessment and mitigation workflow for reactive reagents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide on Vinyldifluoroborane: Health and
Safety Guidelines]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15289953#health-and-safety-guidelines-for-
vinyldifluoroborane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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